Cas no 81514-95-6 (1-Propanol, 2-methyl-,tin(4+) salt (9CI))

• Product Name: 1-Propanol, 2-methyl-,tin(4+) salt (9CI)
• CAS No: 81514-95-6
• MF: C₁₆H₃₆O₄Sn
• MW: 411.164645195007
• CID: 731124
• PubChem ID: 44154104
• Update Time: 2025-04-19

1-Propanol, 2-methyl-,tin(4+) salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-methyl-,tin(4+) salt (9CI)
• 2-methylpropan-1-olate,tin(4+)
• tin(4+) 2-methylpropanolate
• 1-Propanol,2-methyl-,tin(4+)salt(9ci)
• 81514-95-6
• EINECS 279-777-5
• NS00090218

• Inchi： 1S/4C4H9O.Sn/c4*1-4(2)3-5;/h4*4H,3H2,1-2H3;/q4*-1;+4
• InChI Key： NULQMZXCJBXGSN-UHFFFAOYSA-N
• SMILES： [Sn+4].[O-]CC(C)C.[O-]CC(C)C.[O-]CC(C)C.[O-]CC(C)C

Computed Properties

• Exact Mass: 412.164
• Monoisotopic Mass: 412.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 17.6
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.2A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C